Cas no 90945-94-1 (2-methylquinoline-4-thiol)

• Product Name: 2-methylquinoline-4-thiol
• CAS No: 90945-94-1
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 807388
• PubChem ID: 940263
• Update Time: 2025-06-10

2-methylquinoline-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinethiol,2-methyl-
• 2-methyl-1H-quinoline-4-thione
• 2-METHYL-QUINOLINE-4-THIOL
• 4-Mercapto-2-methylquinoline
• 2-Methyl-4-quinolinethiol
• 2-Methyl-chinolin-4-thiol
• 4-Mercapto-2-methyl-chinolin
• 4-Quinolinethiol,2-methyl
• 4-Tio-2-metilchinolina
• 4-Tio-2-metilchinolina [Italian]
• 2,5-Benzothiazolediamine(9CI)
• HMS2780I04
• EN300-1262171
• VS-09142
• SCHEMBL945934
• FT-0692589
• 2-Methylquinoline-4(1h)-thione
• CHEMBL1306515
• NCGC00246486-01
• DTXSID80238329
• BRN 0118321
• MLS000768611
• AKOS002683263
• CS-0280769
• 90945-94-1
• SMR000431924
• AKOS002696640
• 2-methylquinoline-4-thiol
• 4-Quinolinethiol, 2-methyl-
• 2-21-00-00063 (Beilstein Handbook Reference)

• Inchi： 1S/C10H9NS/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-6H,1H3,(H,11,12)
• InChI Key： FQKLIBNGRKRDCL-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 175.04600
• Monoisotopic Mass: 175.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.22g/cm3
• Boiling Point: 274.2ºC at 760mmHg
• Flash Point: 119.7ºC
• Refractive Index: 1.675
• PSA: 51.69000
• LogP: 2.83190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-methylquinoline-4-thiol

Recent Advances in the Study of 2-Methylquinoline-4-thiol (CAS: 90945-94-1) in Chemical Biology and Pharmaceutical Research

2-Methylquinoline-4-thiol (CAS: 90945-94-1) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its quinoline backbone and thiol functional group, exhibits unique chemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a bioactive molecule, focusing on its interactions with biological targets and its role in modulating various biochemical pathways.

One of the key areas of research involving 2-methylquinoline-4-thiol is its application as a building block in the synthesis of novel therapeutic agents. Recent publications have highlighted its utility in the development of antimicrobial, anticancer, and anti-inflammatory compounds. For instance, a 2023 study demonstrated that derivatives of 2-methylquinoline-4-thiol exhibit potent inhibitory activity against bacterial enzymes, suggesting its potential as a lead compound for antibiotic development. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy.

In addition to its antimicrobial properties, 2-methylquinoline-4-thiol has been investigated for its role in cancer therapy. A 2024 research paper reported that this compound can selectively target cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The study employed high-throughput screening and proteomic analysis to identify the molecular mechanisms underlying its anticancer effects. These findings underscore the compound's potential as a chemotherapeutic agent, particularly in the context of drug-resistant cancers.

Another notable advancement in the study of 2-methylquinoline-4-thiol is its application in chemical biology as a probe for studying protein-thiol interactions. The compound's thiol group enables it to form disulfide bonds with cysteine residues in proteins, making it a useful tool for investigating redox biology and post-translational modifications. Recent work has leveraged this property to develop fluorescent probes and activity-based protein profiling (ABPP) reagents, which have been instrumental in elucidating the roles of thiol-containing proteins in disease pathways.

Despite these promising developments, challenges remain in the optimization of 2-methylquinoline-4-thiol derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research aims to overcome these hurdles by designing analogs with improved pharmacokinetic and pharmacodynamic properties.

In conclusion, 2-methylquinoline-4-thiol (CAS: 90945-94-1) represents a promising scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to chemical probes. Recent studies have shed light on its mechanisms of action and therapeutic potential, paving the way for future innovations. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.